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Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789 Get Quote

SKF-82958 Hydrobromide Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental use of

SKF-82958 hydrobromide.

Frequently Asked Questions (FAQs)
Q1: What is SKF-82958 hydrobromide?

A1: SKF-82958 hydrobromide is a full agonist of the dopamine D1 receptor, with selectivity

over the D2 receptor.[1][2] It is commonly used in research to study the role of the D1 receptor

in various physiological processes.

Q2: What is the molecular weight of SKF-82958 hydrobromide?

A2: The molecular weight of SKF-82958 hydrobromide is 410.73 g/mol .[1]

Q3: How should I store SKF-82958 hydrobromide?

A3: The solid, lyophilized form of SKF-82958 hydrobromide should be stored at -20°C in a

desiccated environment and is stable for up to 36 months.[3] Stock solutions should be stored

at -20°C and used within one month to maintain potency.[2][3] For longer-term storage of stock
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solutions, -80°C is recommended, with use within six months.[2] It is advisable to aliquot

solutions to prevent multiple freeze-thaw cycles.[3]

Q4: Is SKF-82958 hydrobromide light sensitive?

A4: While specific data on light sensitivity is not consistently provided, it is good laboratory

practice to protect all research compounds from light, especially when in solution.

Solubility Data
The solubility of SKF-82958 hydrobromide can vary depending on the solvent and conditions.

Below is a summary of its solubility in common laboratory solvents.

Solvent Concentration Notes

DMSO ≥ 100 mg/mL (243.47 mM)

Solubility is high, but the exact

saturation point is not always

specified.[1]

100 mM
Gentle warming may be

required.[4]

Water 5 mM
Gentle warming may be

required.[4]

In Vivo Formulations

10% DMSO, 40% PEG300,

5% Tween-80, 45% saline
≥ 2.5 mg/mL (6.09 mM)

A clear solution is achievable.

[1]

10% DMSO, 90% (20% SBE-

β-CD in saline)
≥ 2.5 mg/mL (6.09 mM)

A clear solution is achievable.

[1]

10% DMSO, 90% corn oil ≥ 2.5 mg/mL (6.09 mM)
A clear solution is achievable.

[1]

Troubleshooting Guide
This guide addresses common issues encountered when working with SKF-82958
hydrobromide.
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Issue 1: The compound is not fully dissolving in the chosen solvent.

Question: I am having trouble dissolving SKF-82958 hydrobromide, even in DMSO. What

can I do?

Answer:

Increase Temperature: Gentle warming of the solution can aid in dissolution, particularly

for aqueous solutions.[4] Be cautious not to overheat, as this could degrade the

compound.

Sonication: Use a sonicator bath to increase the dissolution rate.[2] This can be

particularly effective for stubborn particulates.

Fresh Solvent: Ensure you are using a fresh, anhydrous grade of DMSO. Older DMSO

can absorb moisture, which may affect the solubility of the compound.

Check Purity: If solubility issues persist, consider the purity of the compound, as impurities

can affect solubility.

Issue 2: The compound precipitates out of solution after initial dissolution.

Question: My SKF-82958 hydrobromide dissolved initially, but now I see precipitation. Why

is this happening and how can I fix it?

Answer:

Supersaturation: You may have created a supersaturated solution. Try preparing a slightly

more dilute solution.

Temperature Changes: If the solution was warmed to aid dissolution, it might precipitate as

it cools to room temperature. Try to maintain the working temperature or use a co-solvent

system to improve stability at lower temperatures.

Solvent Evaporation: Ensure your storage container is sealed tightly to prevent solvent

evaporation, which would increase the concentration and potentially lead to precipitation.
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pH of Aqueous Solutions: For aqueous buffers, the pH can significantly impact the

solubility of a compound. Ensure the pH of your buffer is compatible with SKF-82958
hydrobromide.

Issue 3: Inconsistent results in my in vitro/in vivo experiments.

Question: I am observing high variability in my experimental results with SKF-82958
hydrobromide. What could be the cause?

Answer:

Solution Stability: For in vivo experiments, it is highly recommended to prepare fresh

solutions daily.[2] Stock solutions, even when stored correctly, can degrade over time.

Incomplete Dissolution: Ensure the compound is fully dissolved before use. Any

undissolved particles will lead to inaccurate dosing.

Adsorption to Plastics: Some compounds can adsorb to the surface of plastic labware.

Consider using low-adhesion tubes or glass vials for storage and preparation of solutions.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of your stock solutions by

preparing aliquots.[3]

Experimental Protocols
Preparation of Stock Solution (100 mM in DMSO)

Weighing: Accurately weigh the required amount of SKF-82958 hydrobromide powder. For

example, for 1 mL of a 100 mM stock solution, you would need 41.07 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO.

Mixing: Vortex the solution until the compound is fully dissolved. If necessary, gently warm

the solution or use a sonicator to aid dissolution.

Storage: Store the stock solution in aliquots at -20°C for up to one month or at -80°C for up

to six months.[2]
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In Vitro Cell-Based cAMP Assay (TR-FRET)
This protocol is a general guideline for a time-resolved fluorescence resonance energy transfer

(TR-FRET) assay to measure cAMP levels in response to D1 receptor activation by SKF-82958
hydrobromide.

Materials:

CHO-K1 or HEK293 cells stably expressing the human dopamine D1 receptor.

Culture Medium (e.g., Ham's F-12K or DMEM with 10% FBS).

Stimulation Buffer (e.g., HBSS with 0.1% BSA, pH 7.4).

SKF-82958 hydrobromide.

TR-FRET cAMP assay kit.

384-well white microplates.

Plate reader capable of TR-FRET.

Procedure:

Cell Preparation:

Culture the cells until they reach 80-90% confluency.

Harvest the cells and resuspend them in Stimulation Buffer to a density of 0.5 x 10^6

cells/mL.[5]

Compound Preparation:

Prepare a dilution series of SKF-82958 hydrobromide in Stimulation Buffer.

Assay:

Add 5 µL of the SKF-82958 hydrobromide dilutions to the wells of the 384-well plate.
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For the basal control, add 5 µL of Stimulation Buffer.

Add 5 µL of the cell suspension to each well.

Incubate for a specified time (e.g., 15 minutes) at 37°C.[5]

cAMP Detection:

Follow the instructions provided with your TR-FRET cAMP assay kit to lyse the cells and

add the detection reagents.

Data Acquisition:

Read the plate on a TR-FRET capable plate reader.

Data Analysis:

Calculate the change in cAMP levels relative to the basal control and determine the EC50

of SKF-82958 hydrobromide.

Visualizations
Dopamine D1 Receptor Signaling Pathway
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Caption: Dopamine D1 receptor signaling cascade initiated by SKF-82958.
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Caption: Workflow for preparing SKF-82958 hydrobromide stock solutions.
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Troubleshooting Logic for Solubility Issues
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Caption: Logical steps for troubleshooting SKF-82958 hydrobromide solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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